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Compound of Interest

Compound Name: Morpholin-2-ol

CAS No.: 99839-31-3

Cat. No.: B1601490 Get Quote

Executive Summary
Morpholin-2-ol (also known as 2-hydroxymorpholine) is a cyclic hemiacetal that exists in a

dynamic equilibrium with its open-chain tautomer,

-(2-hydroxyethyl)aminoacetaldehyde. Its stability is strictly pH-dependent.

In Acidic Media (pH < 4): The compound is relatively stable kinetically but exists in

equilibrium with the protonated open-chain aldehyde. It is typically supplied and stored as

the hydrochloride salt to prevent degradation.

In Basic Media (pH > 8): The compound is highly unstable. The free base form undergoes

rapid ring opening, leading to intermolecular polymerization, browning, and complex tar

formation via Schiff base and aldol-like condensations.

Key Recommendation: Always handle Morpholin-2-ol in acidic or neutral buffers at low

temperatures. Avoid exposure to basic conditions unless the transient open-chain intermediate

is the desired species for immediate capture (e.g., reductive amination).

Chemical Identity & Equilibrium Mechanics
To understand the stability issues, one must understand the fundamental equilibrium.

Morpholin-2-ol is not a static ring; it is a "masked" aldehyde.
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The Equilibrium Mechanism
In aqueous solution, the hemiacetal ring opens to form an amino-aldehyde. This reaction is

reversible but driven by pH.

Figure 1: The dynamic equilibrium between the cyclic Morpholin-2-ol and its open-chain

aldehyde form.

Stability in Acidic Media (pH < 4)
Behavior
In acidic environments (e.g., 0.1 M HCl), the morpholine nitrogen is protonated (

).

Protonation: The nitrogen becomes ammonium (

).

Ring Opening: Acid catalyzes the hydrolysis of the hemiacetal bond, establishing an

equilibrium with the open-chain aldehyde.

Stability Factor: Crucially, the protonated amine cannot act as a nucleophile. It cannot attack

the aldehyde group of a neighboring molecule. Therefore, polymerization is inhibited.

Experimental Implications
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Parameter Status Technical Insight

Solubility High
Highly soluble in water/acid as

the cationic salt.

Hydrolysis Yes
Rapid equilibration with the

open aldehyde form.

Degradation Low

Protected from self-

condensation due to N-

protonation.

Storage Stable

The HCl salt is the standard

commercial form for this

reason.

Protocol: Preparation of Stable Stock Solution
Solvent: Use 0.1 M HCl or a citrate buffer (pH 3–4).

Dissolution: Dissolve Morpholin-2-ol hydrochloride at

.

Usage: Use immediately or freeze at

.

Avoid: Do not neutralize the stock solution until the exact moment of reaction.

Stability in Basic Media (pH > 8)
Behavior
In basic conditions, the nitrogen exists as a free amine (

).

Ring Opening: The base promotes the formation of the open-chain aldehyde.
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Catastrophic Failure Mode: The free amine of one molecule attacks the aldehyde of another.

This leads to:

Intermolecular Schiff Base Formation: Formation of imines (oligomers).

Aldol Condensation: The aldehyde undergoes self-reaction.

Browning: Rapid formation of complex, insoluble brown polymers (similar to Maillard

reaction products).

Degradation Pathway
Figure 2: The cascade of polymerization reactions triggered by basic conditions.

Experimental Implications
Parameter Status Technical Insight

Solubility Variable
Initial solubility is high, followed

by precipitation of polymers.

Color Change High Risk

Solution turns yellow

brown

black within minutes/hours.

Reactivity High

Suitable only for in situ capture

(e.g., Petasis or Strecker

reactions).

Troubleshooting & FAQs
Q1: My Morpholin-2-ol solution turned brown. Can I still
use it?
Answer:No. The brown color indicates the formation of irreversible polymers (melanoidins). The

effective concentration of the monomer is unknown and likely negligible. Discard and prepare a

fresh solution in acidic buffer.
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Q2: I need to run a reaction at pH 9. How do I handle this
reagent?
Answer: Do not incubate Morpholin-2-ol at pH 9 alone.

Protocol: Add the Morpholin-2-ol last to the reaction mixture containing your target

nucleophile/electrophile.

Mechanism: You want your target reagent to trap the open-chain aldehyde/amine faster than

the Morpholin-2-ol can react with itself.

Tip: Use a large excess of the trapping partner if possible.

Q3: Is Morpholin-2-ol the same as Morpholine?
Answer:No. Morpholine is a stable secondary amine (C4H9NO). Morpholin-2-ol (C4H9NO2)

has a hydroxyl group at position 2, making it a hemiacetal. It is significantly more reactive and

less stable than morpholine [1, 6].

Q4: Can I analyze Morpholin-2-ol by LC-MS?
Answer: Yes, but be careful with the mobile phase.

Acidic Mobile Phase (0.1% Formic Acid): You will likely detect the protonated parent ion

(for the open chain/ring equilibrium).

Basic Mobile Phase: Avoid. Degradation will occur on-column or in the autosampler.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. pubs.acs.org [pubs.acs.org]

3. Synthesis of morpholine and derivatives thereof via the reaction of dialkylene glycol and
ammonia - Patent 0036331 [data.epo.org]

4. chemrxiv.org [chemrxiv.org]

5. researchgate.net [researchgate.net]

6. Green Synthesis of Morpholines via Selective Monoalkylation of Amines - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. Morpholine CAS#: 110-91-8 [m.chemicalbook.com]

8. ec.europa.eu [ec.europa.eu]

To cite this document: BenchChem. [Technical Guide: Stability and Handling of Morpholin-2-
ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601490#stability-of-morpholin-2-ol-in-acidic-and-
basic-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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